Cas no 1511938-89-8 (1-(2,4,5-trimethylfuran-3-yl)methanamine)

• Product Name: 1-(2,4,5-trimethylfuran-3-yl)methanamine
• CAS No: 1511938-89-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD21128605
• CID: 5608407
• PubChem ID: 65152834
• Update Time: 2023-11-24

1-(2,4,5-trimethylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, 2,4,5-trimethyl-
• 1511938-89-8
• (2,4,5-trimethylfuran-3-yl)methanamine
• (trimethylfuran-3-yl)methanamine
• EN300-864963
• CS-0286008
• AKOS014486536
• 1-(2,4,5-trimethylfuran-3-yl)methanamine

• MDL： MFCD21128605
• Inchi： 1S/C8H13NO/c1-5-6(2)10-7(3)8(5)4-9/h4,9H2,1-3H3
• InChI Key： LGGVQTWAFDYLAM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(CN)=C1C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 206.1±35.0 °C(Predicted)
• pka: 9.19±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines